Cas no 5161-17-1 (4-methyltetrahydro-2H-thiopyran)

• Product Name: 4-methyltetrahydro-2H-thiopyran
• CAS No: 5161-17-1
• MF: C₆H₁₂S
• MW: 116.224480628967
• CID: 1573184
• PubChem ID: 78837
• Update Time: 2025-04-21

4-methyltetrahydro-2H-thiopyran Chemical and Physical Properties

Names and Identifiers

• 4-methyltetrahydro-2H-thiopyran
• 2H-thiopyran, tetrahydro-4-methyl-
• 4-Methyl-tetrahydro-2H-thiopyran
• 4-methylthiane
• 5161-17-1
• Thiopyran, tetrahydro-4-methyl-
• SCHEMBL156879
• MCSVISNPQJAWJX-UHFFFAOYSA-N
• 4-Methylthiacyclohexane
• DTXSID60199560
• 4-Methyltetrahydro-2H-thiopyran #

• Inchi： 1S/C6H12S/c1-6-2-4-7-5-3-6/h6H,2-5H2,1H3
• InChI Key： MCSVISNPQJAWJX-UHFFFAOYSA-N
• SMILES： S1CCC(C)CC1

Computed Properties

• Exact Mass: 116.06606
• Monoisotopic Mass: 116.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 46.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 0.943
• Melting Point: -28.1°C
• Boiling Point: 158.64°C
• Refractive Index: 1.4899
• PSA: 0